Cas no 2228253-56-1 (3-3-(dimethylamino)phenylazetidin-3-ol)

• Product Name: 3-3-(dimethylamino)phenylazetidin-3-ol
• CAS No: 2228253-56-1
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6320846
• PubChem ID: 165757824
• Update Time: 2025-06-26

3-3-(dimethylamino)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(dimethylamino)phenylazetidin-3-ol
• 3-[3-(dimethylamino)phenyl]azetidin-3-ol
• 2228253-56-1
• EN300-1821359

• Inchi： 1S/C11H16N2O/c1-13(2)10-5-3-4-9(6-10)11(14)7-12-8-11/h3-6,12,14H,7-8H2,1-2H3
• InChI Key： HNZYSIUHYOTACJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)N(C)C)CNC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-3-(dimethylamino)phenylazetidin-3-ol

Introduction to 3-(3-(Dimethylamino)phenyl)azetidin-3-ol (CAS No. 2228253-56-1)

3-(3-(Dimethylamino)phenyl)azetidin-3-ol, with the CAS number 2228253-56-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 3-(3-(dimethylamino)phenyl)azetidin-3-ol make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 3-(3-(dimethylamino)phenyl)azetidin-3-ol consists of an azetidine ring substituted with a dimethylamino group at the 3-position and a phenyl group at the 4-position. This arrangement imparts specific pharmacological properties that have been explored in recent studies. The dimethylamino group is known to enhance the lipophilicity and membrane permeability of the molecule, while the phenyl group contributes to its overall stability and bioavailability.

In terms of its synthesis, 3-(3-(dimethylamino)phenyl)azetidin-3-ol can be prepared through a multi-step process involving the reaction of 3-bromoazetidin-3-one with 3-dimethylaminophenylboronic acid followed by reduction and deprotection steps. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 3-(3-(dimethylamino)phenyl)azetidin-3-ol has been extensively studied in both in vitro and in vivo models. Recent research has shown that this compound exhibits potent neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that 3-(3-(dimethylamino)phenyl)azetidin-3-ol can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 3-(3-(dimethylamino)phenyl)azetidin-3-ol has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(3-(dimethylamino)phenyl)azetidin-3-ol have been evaluated in animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. These properties suggest that 3-(3-(dimethylamino)phenyl)azetidin-3-ol could be administered orally or intravenously in clinical settings.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(3-(dimethylamino)phenyl)azetidin-3-ol. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale trials to explore its use in treating various diseases.

In conclusion, 3-(3-(dimethylamino)phenyl)azetidin-3-ol (CAS No. 2228253-56-1) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to improve patient outcomes in various medical conditions.